Manganous bromide tetrahydrate

• IUPAC Name: manganese(2+);dibromide;tetrahydrate
• InChI: InChI=1S/2BrH.Mn.4H2O/h2*1H;;4*1H2/q;;+2;;;;/p-2
• InChI Key: HHDPJRSXPOGIOP-UHFFFAOYSA-L
• Canonical SMILES: O.O.O.O.[Mn+2].[Br-].[Br-]
• Molecular Formula: Br2H8MnO4
• Molecular Weight: 286.81 g/mol
• CAS RN: 10031-20-6

Description

Manganous bromide tetrahydrate is a chemical compound that involves manganese, bromine, and water molecules. While the provided papers do not directly discuss manganous bromide tetrahydrate, they do provide insights into the chemistry of manganese compounds, particularly those involving bromine. For instance, manganese carbonyl bromide is mentioned as an effective catalyst for the alcoholysis of dimethylphenylsilane , and a manganese(II) tetrabromide compound with diprotonated 1-hydroxy-2-(pyridin-2-yl)-4,5,6,7-tetrahydrobenzimidazole exhibits interesting luminescence and optical properties .

Synthesis Analysis

The synthesis of manganese bromide compounds can be complex and may involve various organic and inorganic reagents. For example, the synthesis of a manganese(II) tetrabromide compound is achieved with diprotonated 1-hydroxy-2-(pyridin-2-yl)-4,5,6,7-tetrahydrobenzimidazole, which results in a compound that displays dual emission due to proton transfers . This suggests that the synthesis of manganous bromide tetrahydrate could also involve intricate steps and specific conditions to ensure the correct stoichiometry and hydration levels.

Molecular Structure Analysis

The molecular structure of manganese bromide compounds can vary depending on the ligands and the reaction conditions. The paper discussing the manganese(II) tetrabromide compound with an organic ligand indicates that proton transfers play a significant role in the compound's luminescence and optical properties, hinting at a complex structure . Additionally, calorimetric and spectrophotometric studies of manganese(II) with bromide ions suggest different coordination geometries, such as octahedral and tetrahedral, depending on the specific complex formed .

Chemical Reactions Analysis

Physical and Chemical Properties Analysis

The physical and chemical properties of manganese bromide compounds are influenced by their molecular structure and the nature of their ligands. The manganese(II) tetrabromide compound with an organic ligand shows dual emission and complex optical absorption, which are affected by proton transfers within the structure . The calorimetric and spectrophotometric studies of manganese(II) complexation with bromide ions provide data on formation constants, enthalpies, and entropies, which are essential for understanding the thermodynamics of these complexes .

Scientific Research Applications

Magnetic Properties and Phase Transitions

• Manganous bromide tetrahydrate (MnBr2·4H2O) has been studied for its non-Brillouin magnetic moments, which are influenced by temperature and magnetic fields. This research contributes to the understanding of antiferromagnetic exchange energy densities and magnetic ordering in such compounds (Henry, 1954).

Nuclear Orientation Studies

• Nuclear orientation studies on MnBr2·4H2O have been conducted, observing two 54Mn NMRON lines. These studies are crucial for estimating hyperfine parameters and understanding the spin-flop transition in this salt (Turrell, 1985).

Optical Investigations of Magnetic Ordering

• Optical absorption measurements of Mn2+ ion internal transitions in MnBr2·4H2O, combined with dichroism studies, have provided valuable insights into the magnetic phase diagrams of these compounds (Regis, Farge, & Royce, 2008).

Catalysis in Organic Synthesis

• MnBr2·4H2O has been used as a catalyst in the cross-coupling of alkyl halides with (bis)pinacolatodiboron, demonstrating its potential in organic synthesis and providing access to various boronic esters (Atack & Cook, 2016).

Investigation of Structural and Chemical Stability

• Studies on the structural and chemical stabilities of MnBr2·4H2O under electron beam irradiation have highlighted its susceptibility to decomposition, which is significant for its applications in syntheses of organic-inorganic hybrid compounds (Wang et al., 2017).

Mechanism of Action

Target of Action

Manganese bromide tetrahydrate, also known as Manganous bromide tetrahydrate, is a chemical compound with the formula MnBr2 · 4H2O . It is primarily used in the field of chemistry as a reagent.

Mode of Action

Manganese bromide tetrahydrate can be used in place of palladium in the Stille reaction , which couples two carbon atoms using an organotin compound . In this reaction, the manganese bromide acts as a catalyst to facilitate the coupling of the carbon atoms.

Result of Action

The primary result of the action of manganese bromide tetrahydrate is the facilitation of the Stille reaction, leading to the formation of new carbon-carbon bonds . This can be used to synthesize a wide variety of organic compounds.

Safety and Hazards

When handling Manganous bromide tetrahydrate, it is advised to wear personal protective equipment/face protection. It’s important to ensure adequate ventilation and avoid getting the compound in eyes, on skin, or on clothing. Ingestion and inhalation should be avoided, and dust formation should be prevented. The compound should be stored in a dry, cool, and well-ventilated place.